7-Bromo-5-methylpyrido[3,2-d]pyrimidine-2,4,6(1H,3H,5H)-trione

• Molecular Formula: C8H6BrN3O3
• Molecular Weight: 272.06 g/mol
• IUPAC Name: 7-bromo-5-methyl-1H-pyrido[3,2-d]pyrimidine-2,4,6-trione
• InChI: InChI=1S/C8H6BrN3O3/c1-12-5-4(2-3(9)7(12)14)10-8(15)11-6(5)13/h2H,1H3,(H2,10,11,13,15)
• InChI Key: RBUOEPCYBTYEMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C1=O)Br)NC(=O)NC2=O

Description

MFCD32662058 is a chemical compound with unique properties that have garnered significant interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject for research and industrial applications.

Preparation Methods

The preparation of MFCD32662058 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD32662058 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For instance, in oxidation reactions, the compound may form oxidized derivatives, while in reduction reactions, it may yield reduced forms .

Mechanism of Action

The mechanism of action of MFCD32662058 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to a series of biochemical reactions that result in the desired outcome. The exact molecular targets and pathways involved vary depending on the specific application and context .

Comparison with Similar Compounds

MFCD32662058 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. MFCD32662058 stands out due to its superior stability and reactivity, making it more suitable for certain applications. Some similar compounds include those found in the Chemical Component and BIRD chemical reference dictionaries .